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Compound of Interest
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Cat. No.: B083422

For Researchers, Scientists, and Drug Development Professionals

A class of layered materials, lanthanum carbide halides, has emerged as a fascinating area of
study within the field of superconductivity. These compounds, with the general formula
LazC2(X,X")z2, where X and X' can be chlorine, bromine, or iodine, exhibit critical temperatures
(Tc) reaching up to 7.03 K, inviting deeper investigation into their unique electronic and
structural properties. This technical guide provides a comprehensive overview of the
superconductive properties of these materials, detailing their synthesis, crystal structure, and
the experimental methodologies used for their characterization.

Core Superconductive Properties

The superconducting nature of lanthanum carbide halides is intricately linked to their layered
crystal structure and the presence of C-C dumbbells. The metallic character, a prerequisite for
superconductivity, arises from the covalent overlap of the C2-1* and the lanthanum d-orbitals.
The superconducting transition temperatures for various lanthanum carbide halide
compounds are summarized in the table below.
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Compound Critical Temperature (Tc) (K)
La2C2Br2 7.03(5)[1][2][3]

LazCal2 ~1.7[1][21[3][4]

La2C2Bro.sl1.5 Lower than La2C2Br2[1]
La2C2Clo.sl1.5 up to 3.7[1]

La2C2Brl (sample 8) 2.32(5)[2]

Table 1: Superconducting transition temperatures of various lanthanum carbide halide
compounds.

It is noteworthy that for the yttrium-based analogues (Y2C2Xz), mixing halides can optimize the
critical temperature, with a maximum Tc of 11.6 K achieved for Y2Cz(Br,l)2 with a Br:| ratio of
approximately 1:3.[1] However, in the lanthanum system, increasing the iodine content in
LazC2Brz2-xIx leads to a decrease in Tc.[1] The synthesis of pure La2C2Clz has not yet been
successful.[1]

Crystal Structure and its Role in Superconductivity

Lanthanum carbide halides crystallize in the Gd2C2Br2 structure type, which is characterized
by layers of lanthanum and halogen atoms sandwiching double layers of lanthanum atoms.[1]
Within these lanthanum double layers, C-C dumbbells are located in the octahedral voids.[1]
These layers are connected via van der Waals interactions.[1] Two different stacking
sequences of these layers are observed, known as the 1s and 3s stacking variants.[1]

The chemical bonding of the C-C dumbbell is considered to play a crucial role in the
emergence of superconductivity.[1] Neutron powder diffraction studies have revealed a slightly
reduced C-C double bond distance in the related Y2C2X2 compounds.[1]
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Lanthanum Double Layer Detail

;(V C-C Dumbbell
in octahedral void o

La2C2X2 Layered Structure
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Starting Materials:
- La metal (99.99%)
-LaXs (X =Br, 1)
- Glassy carbon powder

Stoichiometric Mixing
(with 2% excess carbon)

Seal in welded Tantalum tubes

Heat Treatment:
- 980 °C for X = Br
- 1050 °C for X =1
(Reaction period: ~2 weeks)

Product:
1s-La2C2X2
(For X=I, may contain up to 10% 3s-LazCzl2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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